Cas no 821806-13-7 (1,2-Propanediol, 3-(4-pyridinyloxy)-, (2R)-)

• Product Name: 1,2-Propanediol, 3-(4-pyridinyloxy)-, (2R)-
• CAS No: 821806-13-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 696167
• PubChem ID: 15935383
• Update Time: 2025-04-19

1,2-Propanediol, 3-(4-pyridinyloxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(4-pyridinyloxy)-, (2R)-
• (2R)-3-pyridin-4-yloxypropane-1,2-diol
• 821806-13-7
• (2R)-3-[(Pyridin-4-yl)oxy]propane-1,2-diol
• SCHEMBL6493005
• DTXSID40579841
• (2R)-3-(PYRIDIN-4-YLOXY)PROPANE-1,2-DIOL

• Inchi： 1S/C8H11NO3/c10-5-7(11)6-12-8-1-3-9-4-2-8/h1-4,7,10-11H,5-6H2/t7-/m1/s1
• InChI Key： IKKZUFIWBUAHTM-SSDOTTSWSA-N
• SMILES： O(C1C=CN=CC=1)C[C@@H](CO)O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 62.6Ų